Cas no 2228642-38-2 (1-methyl-5-(2-methyloxiran-2-yl)-1H-indole)

• Product Name: 1-methyl-5-(2-methyloxiran-2-yl)-1H-indole
• CAS No: 2228642-38-2
• MF: C₁₂H₁₃NO
• MW: 187.237723112106
• CID: 6107182
• PubChem ID: 165759092
• Update Time: 2025-06-07

1-methyl-5-(2-methyloxiran-2-yl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1-methyl-5-(2-methyloxiran-2-yl)-1H-indole
• EN300-1788745
• 2228642-38-2

• Inchi： 1S/C12H13NO/c1-12(8-14-12)10-3-4-11-9(7-10)5-6-13(11)2/h3-7H,8H2,1-2H3
• InChI Key： YSZORZQWEAPOHR-UHFFFAOYSA-N
• SMILES： O1CC1(C)C1C=CC2=C(C=CN2C)C=1

Computed Properties

• Exact Mass: 187.099714038g/mol
• Monoisotopic Mass: 187.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 17.5Ų

Additional information on 1-methyl-5-(2-methyloxiran-2-yl)-1H-indole

Introduction to 1-methyl-5-(2-methyloxiran-2-yl)-1H-indole (CAS No: 2228642-38-2)

1-methyl-5-(2-methyloxiran-2-yl)-1H-indole, identified by the Chemical Abstracts Service Number (CAS No) 2228642-38-2, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the indole family, a class of molecules known for their diverse biological activities and pharmacological relevance. The structural features of 1-methyl-5-(2-methyloxiran-2-yl)-1H-indole, particularly the presence of a methoxirane group at the 5-position and a methyl substituent at the 1-position, contribute to its unique chemical properties and potential biological functions.

The indole core is a privileged scaffold in drug discovery, with numerous therapeutic agents featuring this motif. Indole derivatives have been extensively studied for their roles in modulating various biological pathways, including those involved in inflammation, neurodegeneration, and cancer. The incorporation of functional groups such as the methoxirane ring in 1-methyl-5-(2-methyloxiran-2-yl)-1H-indole introduces additional reactivity and may enhance its interaction with biological targets. This compound represents an intriguing example of how structural modifications can influence pharmacological activity.

In recent years, there has been growing interest in the development of novel indole-based compounds for therapeutic applications. The methoxirane group, a three-membered ether ring, is particularly noteworthy as it can serve as a versatile handle for further chemical modifications. This feature allows for the synthesis of more complex derivatives with tailored biological properties. The potential of 1-methyl-5-(2-methyloxiran-2-yl)-1H-indole to serve as a precursor in medicinal chemistry has not been fully explored, but preliminary studies suggest promising avenues for further investigation.

One of the most compelling aspects of 1-methyl-5-(2-methyloxiran-2-yl)-1H-indole is its potential role in modulating enzyme activity. Indole derivatives have been shown to interact with various enzymes, including those involved in metabolic pathways and signal transduction. The methoxirane group may facilitate binding to specific amino acid residues, thereby influencing enzyme kinetics and function. This capability makes 1-methyl-5-(2-methyloxiran-2-yl)-1H-indole a valuable candidate for developing enzyme inhibitors or modulators.

Furthermore, the structural motif of 1-methyl-5-(2-methyloxiran-2-yl)-1H-indole suggests potential applications in the field of neurobiology. Indole derivatives have been implicated in processes such as neurotransmitter synthesis and receptor modulation. The presence of the methoxirane group could enhance binding affinity to neurological targets, making this compound a candidate for investigating neuroprotective or neuroactive effects. Current research in this area is focused on identifying compounds that can modulate neurological disorders without significant side effects.

The synthesis of 1-methyl-5-(2-methyloxiran-2-yl)-1H-indole involves multi-step organic transformations that highlight the compound's synthetic accessibility. The indole core can be functionalized at various positions using established synthetic protocols. The introduction of the methoxirane group requires careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce complex indole derivatives more efficiently, which bodes well for future studies on 1-methyl-5-(2-methyloxiran-2-yl)-1H-indole.

In conclusion, 1-methyl-5-(2-methyloxiran-2-yl)-1H-indole (CAS No: 2228642-38-2) represents a promising compound with potential applications in pharmaceutical research and drug development. Its unique structural features, including the methoxirane group and methyl substituent on the indole core, make it an attractive scaffold for further exploration. As research continues to uncover new biological activities and synthetic strategies for indole derivatives, compounds like 1-methyl-5-(2-methyloxiran-2-yll)-1H-indole are likely to play a significant role in advancing our understanding of disease mechanisms and developing novel therapeutic agents.